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Compound of Interest

Compound Name: 1-Decanethiol

Cat. No.: B086614 Get Quote

A Technical Guide to the Safe Handling of 1-
Decanethiol
Prepared for: Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data and handling precautions

for 1-decanethiol (CAS No. 143-10-2). The information is compiled from various Safety Data

Sheets (SDS) and chemical safety resources to ensure a high standard of accuracy and

relevance for laboratory and industrial settings.

Chemical Identification and Physical Properties
1-Decanethiol, also known as decyl mercaptan, is a colorless liquid with a strong,

characteristic unpleasant odor.[1][2] It is primarily used in scientific research and development,

particularly in the study of self-assembled monolayers and to modify gold electrode surfaces in

field-effect transistors (FETs).[3][4]

Table 1: Physical and Chemical Properties of 1-Decanethiol
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Property Value Source(s)

Molecular Formula C₁₀H₂₂S or CH₃(CH₂)₉SH [1][5]

Molecular Weight 174.35 g/mol [1][5]

Appearance Colorless liquid [2][6]

Odor
Strong, characteristic,

unpleasant
[1][2][6]

Melting Point -26 °C / -14.8 °F [5][6]

Boiling Point 237 - 241 °C / 458.6 - 465 °F [2][6][7]

Flash Point
98 - 109.4 °C / 208.4 - 229 °F

(Closed Cup)
[1][2][6]

Density
0.824 - 0.843 g/cm³ at 20-25

°C
[5][6]

Vapor Pressure 0.03 mmHg - 23 hPa at 20 °C [1][6]

Vapor Density 6.0 (Air = 1) [1][8]

Solubility Insoluble in water [1][2][8]

Autoignition Temp. Not available [8]

Hazard Identification and Classification
1-Decanethiol is classified as a hazardous chemical. The primary hazards include serious eye

damage, skin corrosion/irritation, and potential respiratory irritation.[3][6] It is also noted to be

very toxic to aquatic life.[9]

Table 2: GHS Hazard Classification for 1-Decanethiol
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 1C / 2

H314: Causes severe skin

burns and eye damage / H315:

Causes skin irritation.[1]

Serious Eye Damage/Irritation 1 / 2A

H318: Causes serious eye

damage / H319: Causes

serious eye irritation.[1][3]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation.[1][3]

Hazardous to the Aquatic

Environment, Acute Hazard
1

H400: Very toxic to aquatic life.

[1]

Note: The final classification may vary between suppliers.

NFPA 704 Rating (Estimated):

Health: 3 (Indicates serious or permanent injury)

Flammability: 2 (Must be moderately heated before ignition can occur)

Instability: 0 (Normally stable)

Handling Precautions and Storage
Proper handling and storage are critical to minimize the risks associated with 1-decanethiol.

Handling:

Work in a well-ventilated area, preferably under a properly operating chemical fume hood.[3]

[10]

Avoid breathing vapor or mist.[10][11]

Avoid contact with eyes, skin, and clothing.[10][11]
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All equipment used when handling the product must be grounded to prevent static discharge.

[1][12]

Keep away from heat, sparks, open flames, and other ignition sources.[7][12]

Handle under a dry, inert gas as the product is air-sensitive.[3]

Storage:

Store in a cool, dry, and well-ventilated place.[3][6]

Keep containers tightly sealed to prevent leakage and exposure to air.[3][11]

Store separately from strong oxidants, strong bases, alkali metals, and nitric acid.[1][2][12]

Store locked up.[6]

Exposure Controls and Personal Protective
Equipment
Engineering controls and personal protective equipment (PPE) are essential to prevent

exposure.

Table 3: Occupational Exposure Limits

Organization Limit Value

NIOSH (REL) Ceiling (15-min) C 0.5 ppm (3.6 mg/m³)[2]

OSHA (PEL) None established none[2]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly sealed safety goggles or a face shield.[3][6]

Skin Protection: Wear impervious gloves (check manufacturer data for compatibility) and

protective work clothing to prevent skin contact.[3][6]
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Respiratory Protection: If engineering controls are insufficient, use a NIOSH-approved

respirator with multi-purpose combination (US) or type ABEK (EN 14387) cartridges. A risk

assessment is necessary to determine the appropriate level of respiratory protection.[2][3]

Emergency Procedures and First Aid
A clear and practiced emergency plan is crucial. The following diagram outlines the general

workflow for responding to incidents involving 1-decanethiol.
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Incident Response

Spill or Leak Personal Exposure Fire

Incident Occurs

Isolate Area
(min. 50 meters) Route of Exposure? Use CO2, Dry Powder,

or Alcohol-Resistant Foam

Wear Full PPE
(Gloves, Goggles, Respirator)

Eliminate Ignition Sources

Absorb with Inert Material
(Sand, Earth)

Collect in Sealed Containers
(Use non-sparking tools)

Dispose of Waste
(Follow Regulations)

Inhalation:
Move to Fresh Air.

Provide Respiratory Support.

 Inhalation 

Skin Contact:
Remove Contaminated Clothing.

Wash with Soap & Water.

 Skin 

Eye Contact:
Rinse with Water (15+ min).
Remove Contact Lenses.

 Eyes 

Ingestion:
Rinse Mouth.

Drink 1-2 glasses of water.

 Ingestion 

Seek Immediate
Medical Attention

Water spray may be inefficient

Wear Full Protective Gear & SCBA

Click to download full resolution via product page

Workflow for Emergency Response to 1-Decanethiol Incidents.
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First-Aid Measures:

Inhalation: Move the exposed person to fresh air at once. If breathing has stopped, perform

artificial respiration. Keep the person warm and at rest and seek immediate medical

attention.[1][2]

Skin Contact: Immediately wash the contaminated skin with soap and plenty of water for at

least 15 minutes.[1][6] Remove contaminated clothing. If irritation persists, call a physician.

[6]

Eye Contact: Immediately wash (irrigate) the eyes with large amounts of water for at least 15

minutes, occasionally lifting the lower and upper lids.[1][6] Remove contact lenses if

possible. Get medical attention immediately.[1][6]

Ingestion: Rinse mouth with water and then drink plenty of water.[6][7] Do not induce

vomiting. Seek immediate medical attention.[1][2]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use carbon dioxide (CO₂), dry powder, water spray, or alcohol-

resistant foam.[3][6][9]

Specific Hazards: The substance is combustible.[7] Above 98°C, explosive vapor/air mixtures

may be formed.[1][7] Burning may produce toxic gases, including sulfur oxides (SOx) and

hydrogen sulfide (H₂S).[3][6]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[3][6]

Accidental Release Measures:

Personal Precautions: Ensure adequate ventilation and wear appropriate PPE.[6] Eliminate

all ignition sources.[1][12]

Environmental Precautions: Prevent entry into waterways, sewers, or confined areas.[1][12]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.oecd.org/en/publications/2015/07/test-no-404-acute-dermal-irritation-corrosion_g1g59b23.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg404.pdf
https://www.oecd.org/en/publications/2015/07/test-no-404-acute-dermal-irritation-corrosion_g1g59b23.html
https://store.astm.org/d0093-20.html
https://store.astm.org/d0093-20.html
https://www.oecd.org/en/publications/2015/07/test-no-404-acute-dermal-irritation-corrosion_g1g59b23.html
https://store.astm.org/d0093-20.html
https://www.oecd.org/en/publications/2015/07/test-no-404-acute-dermal-irritation-corrosion_g1g59b23.html
https://store.astm.org/d0093-20.html
https://store.astm.org/d0093-20.html
https://www.aropha.com/biodegradable-testing-labs/oecd-202/
https://www.oecd.org/en/publications/2015/07/test-no-404-acute-dermal-irritation-corrosion_g1g59b23.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg404.pdf
https://www.oecd.org/en/publications/2002/04/test-no-404-acute-dermal-irritation-corrosion_g1gh2929.html
https://store.astm.org/d0093-20.html
https://blog.ansi.org/ansi/flash-point-pensky-martens-closed-cup-astm-d93/
https://www.aropha.com/biodegradable-testing-labs/oecd-202/
https://www.oecd.org/en/publications/2015/07/test-no-404-acute-dermal-irritation-corrosion_g1g59b23.html
https://www.aropha.com/biodegradable-testing-labs/oecd-202/
https://www.oecd.org/en/publications/2002/04/test-no-404-acute-dermal-irritation-corrosion_g1gh2929.html
https://store.astm.org/d0093-20.html
https://www.oecd.org/en/publications/2002/04/test-no-404-acute-dermal-irritation-corrosion_g1gh2929.html
https://store.astm.org/d0093-20.html
https://store.astm.org/d0093-20.html
https://www.oecd.org/en/publications/2015/07/test-no-404-acute-dermal-irritation-corrosion_g1g59b23.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://www.oecd.org/en/publications/2015/07/test-no-404-acute-dermal-irritation-corrosion_g1g59b23.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086614?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Containment: For small spills, absorb with earth, sand, or other non-combustible material.[1]

[12] For large spills, dike the area far ahead of the liquid spill for later disposal.[1] Use clean,

non-sparking tools to collect the absorbed material.[1][12]

Toxicological and Ecological Information
Health Effects:

Routes of Exposure: Inhalation, skin absorption, ingestion, and eye/skin contact.[2][12]

Symptoms of Exposure: Can cause irritation to the eyes, skin, and respiratory system.[2][8]

May cause effects on the central nervous system, leading to symptoms such as confusion,

dizziness, headache, drowsiness, nausea, and weakness.[2][7][12] The substance is

corrosive to the eyes.[1][7]

Target Organs: Eyes, skin, respiratory system, and central nervous system.[2][12]

Ecological Effects:

1-Decanethiol is classified as very toxic to aquatic life, with long-lasting effects.[9] It should

not be released into the environment.[6]

Note on Experimental Protocols
The quantitative data presented in this guide and in Safety Data Sheets are derived from

standardized experimental methods, often following guidelines set by organizations like the

Organisation for Economic Co-operation and Development (OECD) or ASTM International.

While the specific reports for 1-decanethiol are not publicly available, the methodologies are

well-established.

Flash Point: Typically determined using a method like the ASTM D93 Pensky-Martens

Closed Cup Test. In this procedure, a sample is heated in a closed cup at a controlled rate.

An ignition source is periodically introduced into the vapor space until a flash is observed,

which is recorded as the flash point.[6][9][13]

Acute Dermal/Eye Irritation/Corrosion: These are assessed using protocols such as OECD

Test Guideline 404 (Acute Dermal Irritation/Corrosion) and OECD Test Guideline 405 (Acute

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.oecd.org/en/publications/2015/07/test-no-404-acute-dermal-irritation-corrosion_g1g59b23.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://www.oecd.org/en/publications/2015/07/test-no-404-acute-dermal-irritation-corrosion_g1g59b23.html
https://www.oecd.org/en/publications/2015/07/test-no-404-acute-dermal-irritation-corrosion_g1g59b23.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg404.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg404.pdf
https://www.fera.co.uk/media/wysiwyg/chemical_regulation/Daphnia_acute_immobilization_test_FINAL.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg404.pdf
https://www.aropha.com/biodegradable-testing-labs/oecd-202/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://www.oecd.org/en/publications/2015/07/test-no-404-acute-dermal-irritation-corrosion_g1g59b23.html
https://www.aropha.com/biodegradable-testing-labs/oecd-202/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg404.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://www.benchchem.com/product/b086614?utm_src=pdf-body
https://blog.ansi.org/ansi/flash-point-pensky-martens-closed-cup-astm-d93/
https://store.astm.org/d0093-20.html
https://www.benchchem.com/product/b086614?utm_src=pdf-body
https://store.astm.org/d0093-20.html
https://blog.ansi.org/ansi/flash-point-pensky-martens-closed-cup-astm-d93/
https://en.wikipedia.org/wiki/Pensky%E2%80%93Martens_closed-cup_test
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086614?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Eye Irritation/Corrosion).[1][10][11][12] These tests involve applying the substance to the skin

or eye of an animal (typically a rabbit) and scoring the resulting lesions (e.g., erythema,

edema, corneal opacity) over a set observation period to determine the severity and

reversibility of the effects.[2][14]

Acute Toxicity: Dermal toxicity can be evaluated via OECD Test Guideline 402. This involves

applying the substance to the skin of animals at various dose levels to determine the

concentration that causes mortality (LD50) or other toxic effects.[15][16][17]

Aquatic Toxicity: Ecotoxicity is often measured with tests like OECD Test Guideline 202

(Daphnia sp., Acute Immobilisation Test), which determines the concentration of a substance

that immobilizes 50% of the test organisms (EC50) over a 48-hour period.[7][8][18]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b086614#1-decanethiol-safety-data-sheet-sds-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://en.wikipedia.org/wiki/Pensky%E2%80%93Martens_closed-cup_test
https://www.oecd.org/en/publications/test-no-405-acute-eye-irritation-corrosion_9789264185333-en.html
https://catalog.labcorp.com/crop-chemical/oecd-402-ocspp-870-1200--acute-dermal-toxicity
https://www.oecd.org/en/publications/test-no-402-acute-dermal-toxicity_9789264070585-en.html
https://www.nucro-technics.com/services/toxicology/oecd-402-acute-dermal-toxicity-fixed-dose-procedure/
https://www.situbiosciences.com/product/oecd-202-daphnia-sp-immobilization-test/
https://www.benchchem.com/product/b086614#1-decanethiol-safety-data-sheet-sds-and-handling-precautions
https://www.benchchem.com/product/b086614#1-decanethiol-safety-data-sheet-sds-and-handling-precautions
https://www.benchchem.com/product/b086614#1-decanethiol-safety-data-sheet-sds-and-handling-precautions
https://www.benchchem.com/product/b086614#1-decanethiol-safety-data-sheet-sds-and-handling-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b086614?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086614?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

